(5-(4-(Trifluoromethyl)phenyl)pyridin-3-yl)methanol
Cat. No. B1607573
M. Wt: 253.22 g/mol
InChI Key: WAZAFUODTPSMTN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07429605B2
Procedure details
A solution of 335 mg (1.17 mmol) 5-(4-Trifluoromethyl-phenyl)-nicotinic acid methyl ester in 10.0 ml ethanol was treated at room temperature (r. t.) with 44 mg (1.17 mmol) of sodium borohydride. The mixture stirred two days at 50° C. Then it was poured on ice and extracted tree times with ethyl acetate. The combined organic phases were washed with water, dried (sodium sulphate) and evaporated. Chromatography on silica (eluent: ethyl acetate/methanol 5:1) gave 195 mg (64%) of [5-(4-Trifluoromethyl-phenyl)-pyridin-3-yl]-methanol.
Quantity
335 mg
Type
reactant
Reaction Step One
Yield
64%
Identifiers
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REACTION_CXSMILES
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C[O:2][C:3](=O)[C:4]1[CH:9]=[C:8]([C:10]2[CH:15]=[CH:14][C:13]([C:16]([F:19])([F:18])[F:17])=[CH:12][CH:11]=2)[CH:7]=[N:6][CH:5]=1.[BH4-].[Na+]>C(O)C>[F:18][C:16]([F:17])([F:19])[C:13]1[CH:12]=[CH:11][C:10]([C:8]2[CH:9]=[C:4]([CH2:3][OH:2])[CH:5]=[N:6][CH:7]=2)=[CH:15][CH:14]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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335 mg
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Type
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reactant
|
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Smiles
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COC(C1=CN=CC(=C1)C1=CC=C(C=C1)C(F)(F)F)=O
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Name
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Quantity
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44 mg
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Type
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reactant
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Smiles
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[BH4-].[Na+]
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
|
C(C)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture stirred two days at 50° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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Then it was poured on ice
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted tree times with ethyl acetate
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WASH
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Type
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WASH
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Details
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The combined organic phases were washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (sodium sulphate)
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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Outcomes
Product
Details
Reaction Time |
2 d |
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Name
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|
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Type
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product
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Smiles
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FC(C1=CC=C(C=C1)C=1C=C(C=NC1)CO)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 195 mg | |
| YIELD: PERCENTYIELD | 64% | |
| YIELD: CALCULATEDPERCENTYIELD | 65.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
